Cas no 491-58-7 (Chyzarobin)

Chyzarobin structure
Chyzarobin structure
Product Name:Chyzarobin
CAS No:491-58-7
MF:C15H12O3
MW:240.253984451294
CID:328935
PubChem ID:68111
Update Time:2025-04-19

Chyzarobin Chemical and Physical Properties

Names and Identifiers

    • Chyzarobin
    • CHRYSAROBIN
    • CHRYSAROBIN CRUDE FROM GOA POWDER
    • 1,8-Dihydroxy-3-methylanthracen-9(10H)-one
    • 1,8-Dihydroxy-3-methyl-anthron
    • 1,8-dihydroxy-3-methyl-anthrone
    • CHEBI:3686
    • Chrysophanic acid 9-anthrone
    • Chrysophanic acid-9-anthrone
    • Chrysophanol anthrone
    • Chrysophanol-9-anthrone
    • Chrysothrone
    • SpecPlus_000166
    • Spectrum_001297
    • CCRIS 644
    • Chrysarobin (pure substance)
    • LMPK13040005
    • 1,8-dihydroxy-3-methyl-9(10H)-anthracenone
    • KBioSS_001777
    • EINECS 207-740-5
    • AI3-16523
    • Q27106164
    • DivK1c_006262
    • NCGC00178414-01
    • Spectrum3_001277
    • CHEMBL122196
    • CHRYSAROBINUM [HPUS]
    • 1,8-dihydroxy-3-methylanthrone
    • BSPBio_002874
    • NS00031863
    • BDBM50060892
    • Chrysophanolanthron
    • Spectrum2_000592
    • Chrysophanolanthrone
    • KBio2_004345
    • 6307EF51M1
    • Anthrone, 1,8-dihydroxy-3-methyl-
    • UNII-6307EF51M1
    • 9(10H)-Anthracenone, 1,8-dihydroxy-3-methyl-
    • KBio3_002374
    • KBio2_001777
    • CHRYSAROBIN [MI]
    • CHRYSAROBIN [WHO-DD]
    • Spectrum5_000533
    • 1,8-dihydroxy-3-methyl-10H-anthracen-9-one
    • 491-58-7
    • SPBio_000464
    • SCHEMBL1003557
    • KBio2_006913
    • DTXSID20197683
    • CHRYSAROBINUM
    • Spectrum4_001657
    • KBio1_001206
    • KBioGR_002153
    • CCG-39165
    • 1,8-DIHYDROXY-3-METHYL-9-ANTHRONE
    • SR-05000002486-1
    • SR-05000002486
    • Inchi: 1S/C15H12O3/c1-8-5-10-7-9-3-2-4-11(16)13(9)15(18)14(10)12(17)6-8/h2-6,16-17H,7H2,1H3
    • InChI Key: ZZBWSNKBZKPGAK-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=CC2=C1C(C1C(=CC=CC=1C2)O)=O

Computed Properties

  • Exact Mass: 240.07866
  • Monoisotopic Mass: 240.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Melting Point: 203.4-204°
  • PSA: 57.53

Chyzarobin Security Information

  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • Hazard Category Code: 20/21/22-36/37-41-43
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22

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